Cas no 2034395-48-5 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• CAS No: 2034395-48-5
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 6422539
• PubChem ID: 122162984
• Update Time: 2025-08-05

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-6-methoxy-1H-indole-2-carboxamide
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-6-methoxy-1H-indole-2-carboxamide
• F6574-0251
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-6-methoxy-1H-indole-2-carboxamide
• AKOS032469807
• 2034395-48-5

• Inchi： 1S/C19H16N4O3/c1-25-14-3-2-12-8-16(23-15(12)9-14)19(24)22-10-17-18(21-6-5-20-17)13-4-7-26-11-13/h2-9,11,23H,10H2,1H3,(H,22,24)
• InChI Key： XXDHZMYOJQMWEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(NCC3C(C4=COC=C4)=NC=CN=3)=O)NC=2C=1

Computed Properties

• Exact Mass: 348.12224039g/mol
• Monoisotopic Mass: 348.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide

Professional Introduction to N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS No. 2034395-48-5)

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide, identified by its CAS number 2034395-48-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The core structure of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide consists of multiple fused rings, including a furan ring, a pyrazine ring, and an indole moiety. The presence of these functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. The furan moiety, in particular, is known for its ability to interact with various biological targets, while the pyrazine and indole components contribute to the compound's overall pharmacological profile.

In recent years, there has been a growing interest in indole derivatives due to their wide range of biological activities. Indole-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The methoxy group at the 6-position of the indole ring in N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide further enhances its pharmacological properties by influencing its solubility and metabolic stability.

The pyrazine ring in this compound is another key feature that contributes to its biological activity. Pyrazine derivatives have been shown to exhibit a variety of pharmacological effects, including antiviral, antibacterial, and anti-inflammatory properties. The interaction between the pyrazine ring and other biological targets can lead to the development of novel therapeutic agents with improved efficacy and selectivity.

One of the most compelling aspects of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide is its potential as a lead compound for drug discovery. Its unique structural features make it a valuable starting point for further chemical optimization. By modifying specific functional groups or introducing new moieties, researchers can tailor the compound's properties to target specific biological pathways or diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological targets in a highly specific manner. N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-methoxy-1H-indole-2-carboxamide exemplifies this trend by combining multiple heterocyclic units into a single molecule.

The synthesis of N-{3-(furan-3-y)pyrazin -2 - ylmethyl } -6 - methoxy - 1 H - ind ole - 2 - carbox amide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as furan derivatives and pyrazine compounds. These intermediates are then coupled together using various organic reactions, such as condensation or coupling reactions, to form the final product.

The role of computational chemistry in the design and optimization of N-{3-(furan - 3 - yl ) py razin - 2 - ylmethyl } -6 - meth oxy - 1 H - ind ole - 2 - carbox amide cannot be overstated. Computational methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. Additionally, computational studies can provide insights into the molecular interactions between the compound and its target proteins, which can guide further modifications.

In conclusion, N-{3-(furan-3-y)pyrazin-2-ymethyl}-6-methoxy-1H-indole-2-carboxamide (CAS No.2034395) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.